Cas no 1005307-07-2 (N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1005307-07-2
• MF: C₂₄H₂₀FN₃O₂
• MW: 401.432909011841
• CID: 5470947
• Update Time: 2025-10-23

N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C24H20FN3O2/c1-15-9-10-19(12-16(15)2)27-23(29)20-13-17-7-5-11-26-22(17)28(24(20)30)14-18-6-3-4-8-21(18)25/h3-13H,14H2,1-2H3,(H,27,29)
• InChI Key： ULNAMKCJQXBVBZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C2=C(C=CC=N2)C=C(C(NC2=CC=C(C)C(C)=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS 1005307-07-2)

The compound N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS 1005307-07-2) is a specialized organic molecule with a unique structural framework. Its intricate design combines a 1,8-naphthyridine core with substituted phenyl groups, making it a subject of interest in pharmaceutical and biochemical research. The presence of both fluorophenyl and dimethylphenyl moieties enhances its potential for selective binding interactions, a feature highly sought after in drug discovery.

Recent advancements in small-molecule therapeutics have spurred interest in compounds like N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide. Researchers are particularly intrigued by its potential applications in targeting protein kinases and enzyme inhibitors, which are critical in treating various metabolic and proliferative disorders. The compound's carboxamide group further contributes to its stability and bioavailability, key factors in preclinical development.

From a synthetic chemistry perspective, the preparation of CAS 1005307-07-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its 2-oxo-1,2-dihydro segment is notable for hydrogen-bonding capabilities, which may influence its pharmacokinetic properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structural integrity.

The growing demand for precision medicine has led to increased scrutiny of molecules like N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide. Its structural analogs are being explored for their role in signal transduction modulation, aligning with trends in personalized therapeutics. Computational modeling studies suggest that its fluorinated aromatic component could enhance membrane permeability, a vital attribute for CNS-targeted agents.

In the context of green chemistry, efforts to optimize the synthesis of CAS 1005307-07-2 focus on reducing hazardous byproducts. Researchers emphasize catalytic methods and solvent-free conditions to improve sustainability. These innovations resonate with broader industry shifts toward eco-friendly pharmaceutical manufacturing.

Given its complex nomenclature, users frequently search for simplified terms like "1,8-naphthyridine derivatives" or "fluorophenyl carboxamide uses." Addressing these queries, this compound exemplifies the convergence of medicinal chemistry and molecular design. Its structure-activity relationship (SAR) profiles are actively documented in patents and peer-reviewed journals, reflecting its commercial and academic relevance.

Ongoing studies investigate the metabolic stability of N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, particularly its interactions with cytochrome P450 enzymes. Such data are crucial for predicting drug-drug interactions and optimizing dosing regimens. The compound's logP value and aqueous solubility are additional parameters under evaluation to ensure compatibility with oral formulations.

As the scientific community prioritizes targeted therapy, the role of CAS 1005307-07-2 in high-throughput screening assays gains prominence. Its modular structure allows for derivatization, enabling the development of next-generation pharmacophores. Collaborative efforts between academia and biotech firms aim to unlock its full potential in addressing unmet medical needs.